Cas no 1213861-22-3 ((2R)-2-amino-2-(5-methylfuran-2-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(5-methylfuran-2-yl)ethan-1-ol
• CAS No: 1213861-22-3
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5591930
• PubChem ID: 55276058
• Update Time: 2025-06-14

(2R)-2-amino-2-(5-methylfuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(5-METHYL(2-FURYL))ETHAN-1-OL
• (R)-2-amino-2-(5-methylfuran-2-yl)ethan-1-ol
• 2-Furanethanol, β-amino-5-methyl-, (βR)-
• AKOS006326529
• 1213861-22-3
• EN300-1837833
• (2R)-2-amino-2-(5-methylfuran-2-yl)ethan-1-ol
• N16762
• SCHEMBL16445660

• Inchi： 1S/C7H11NO2/c1-5-2-3-7(10-5)6(8)4-9/h2-3,6,9H,4,8H2,1H3/t6-/m1/s1
• InChI Key： ODENOPAPQCXEKD-ZCFIWIBFSA-N
• SMILES： C(O)[C@@H](N)C1=CC=C(C)O1

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 243.3±35.0 °C(Predicted)
• pka: 12.38±0.10(Predicted)

Additional information on (2R)-2-amino-2-(5-methylfuran-2-yl)ethan-1-ol

Comprehensive Overview of (2R)-2-amino-2-(5-methylfuran-2-yl)ethan-1-ol (CAS No. 1213861-22-3)

The compound (2R)-2-amino-2-(5-methylfuran-2-yl)ethan-1-ol, identified by its CAS number 1213861-22-3, is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. This molecule features a 5-methylfuran-2-yl group attached to a chiral center, making it a valuable intermediate in the synthesis of bioactive compounds. Its unique structure has garnered attention in drug discovery, particularly in the development of small molecule therapeutics and enzyme inhibitors.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of chiral building blocks like (2R)-2-amino-2-(5-methylfuran-2-yl)ethan-1-ol. Researchers are increasingly focusing on furan-containing compounds due to their versatile pharmacological properties, including anti-inflammatory and antimicrobial activities. This aligns with the growing demand for sustainable synthetic routes and green chemistry practices in the pharmaceutical industry.

The CAS No. 1213861-22-3 is often searched in conjunction with terms like "chiral synthesis", "furan derivatives", and "amino alcohol applications". These keywords reflect the compound's relevance in asymmetric catalysis and medicinal chemistry. Additionally, its potential role in neurodegenerative disease research has sparked interest, as furan-based molecules are being explored for their ability to modulate key biological pathways.

From a synthetic perspective, (2R)-2-amino-2-(5-methylfuran-2-yl)ethan-1-ol can be prepared via stereoselective reduction or enzymatic resolution, methods that are gaining traction due to their efficiency and environmental benefits. The compound's high enantiomeric purity makes it particularly useful for structure-activity relationship (SAR) studies, a critical step in optimizing drug candidates.

In the context of personalized medicine, the demand for chiral intermediates like CAS No. 1213861-22-3 is expected to rise. Its incorporation into peptide mimetics and prodrug designs demonstrates its versatility. Furthermore, the compound's low toxicity profile and biocompatibility make it a promising candidate for further preclinical evaluation.

As the scientific community continues to explore natural product-inspired drug design, (2R)-2-amino-2-(5-methylfuran-2-yl)ethan-1-ol stands out as a scaffold with untapped potential. Its compatibility with high-throughput screening platforms and fragment-based drug discovery approaches further enhances its appeal. Future research may uncover novel applications in cancer therapy or infectious disease treatment, solidifying its place in modern pharmacology.